2-({[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methyl}amino)nicotinonitrile

• IUPAC Name: 2-[[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methylamino]pyridine-3-carbonitrile
• InChI: InChI=1S/C21H21N7/c22-15-17-5-3-9-24-20(17)26-16-18-6-4-10-25-21(18)28-13-11-27(12-14-28)19-7-1-2-8-23-19/h1-10H,11-14,16H2,(H,24,26)
• InChI Key: WHCKORROMINDDK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C3=C(C=CC=N3)CNC4=C(C=CC=N4)C#N
• Molecular Formula: C21H21N7
• Molecular Weight: 371.4 g/mol

Description

2-({[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methyl}amino)nicotinonitrile, also known as PPAN, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. PPAN is a member of the nicotinonitrile family, which is known for its diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

Mechanism of Action

The mechanism of action of 2-({[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methyl}amino)nicotinonitrile is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the NF-κB and MAPK pathways, which are involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
2-({[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methyl}amino)nicotinonitrile has been shown to have several biochemical and physiological effects. In addition to its anti-inflammatory and antitumor properties, 2-({[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methyl}amino)nicotinonitrile has been shown to have antioxidant and neuroprotective effects. It has also been shown to improve insulin sensitivity and glucose metabolism in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-({[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methyl}amino)nicotinonitrile is its diverse biological activities, which make it a promising candidate for the development of new therapeutics. However, one of the limitations of 2-({[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methyl}amino)nicotinonitrile is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 2-({[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methyl}amino)nicotinonitrile. One area of research could be the development of new synthetic methods for 2-({[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methyl}amino)nicotinonitrile that improve its solubility and bioavailability. Another area of research could be the investigation of 2-({[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methyl}amino)nicotinonitrile's potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, the development of 2-({[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methyl}amino)nicotinonitrile-based drug delivery systems could improve its therapeutic efficacy and reduce potential side effects.
In conclusion, 2-({[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methyl}amino)nicotinonitrile is a promising chemical compound with diverse biological activities that make it a potential candidate for the development of new therapeutics. Its anti-inflammatory, antitumor, and neuroprotective properties, among others, make it an attractive target for future research. However, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

2-({[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methyl}amino)nicotinonitrile can be synthesized through a multi-step process involving the reaction of 2-chloronicotinonitrile with 2-(4-pyridin-2-ylpiperazin-1-yl)pyridine in the presence of a base, followed by the addition of formaldehyde and reduction with sodium borohydride. The final product is obtained through purification by column chromatography.

Scientific Research Applications

2-({[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methyl}amino)nicotinonitrile has been extensively studied for its potential therapeutic applications. One of the major areas of research has been its anti-inflammatory properties. 2-({[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methyl}amino)nicotinonitrile has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce inflammation in animal models of rheumatoid arthritis and colitis.
2-({[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methyl}amino)nicotinonitrile has also been studied for its potential as an antitumor agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells, by inducing apoptosis and inhibiting cell proliferation.